Cas no 1804494-17-4 (3-Cyano-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid)

• Product Name: 3-Cyano-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid
• CAS No: 1804494-17-4
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4873507
• Update Time: 2025-06-10

3-Cyano-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid

• Inchi： 1S/C9H6F2N2O3/c10-9(11)4-1-7(14)13-6(2-8(15)16)5(4)3-12/h1,9H,2H2,(H,13,14)(H,15,16)
• InChI Key： QHIYMGCRABHQSC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(CC(=O)O)=C1C#N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 457
• XLogP3: -0.7
• Topological Polar Surface Area: 90.2

Additional information on 3-Cyano-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid

Recent Advances in the Study of 3-Cyano-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid (CAS: 1804494-17-4)

3-Cyano-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid (CAS: 1804494-17-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of enzyme inhibitors and anti-inflammatory drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structural features, including the cyano and difluoromethyl groups, contribute to its reactivity and biological activity. Recent synthetic approaches have optimized the production of 3-Cyano-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid, enabling its use in high-throughput screening and medicinal chemistry campaigns. Researchers have also explored its role as a scaffold for designing new molecules with enhanced pharmacokinetic properties.

In vitro studies have demonstrated that 3-Cyano-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory therapeutics. Additionally, its metabolic stability and low toxicity profile make it an attractive candidate for further preclinical evaluation.

Recent publications have also investigated the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its biological activity, providing insights for the design of more potent derivatives. Computational modeling and molecular docking simulations have further elucidated its interactions with target proteins, supporting its potential as a therapeutic agent.

Future research directions include the optimization of synthetic routes to improve yield and purity, as well as the exploration of its applications in other therapeutic areas, such as oncology and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Cyano-4-(difluoromethyl)-6-hydroxypyridine-2-acetic acid (CAS: 1804494-17-4) represents a promising compound with diverse applications in drug discovery. Its unique chemical structure and biological activity warrant further investigation to fully exploit its therapeutic potential. This research brief underscores the importance of continued exploration and development of this compound in the context of modern pharmaceutical research.